Cas no 16143-84-3 (3,5-Bis(Trifluoromethyl)Acetanilide)

• Product Name: 3,5-Bis(Trifluoromethyl)Acetanilide
• CAS No: 16143-84-3
• MF: C₁₀H₇F₆NO
• MW: 271.159103631973
• MDL: MFCD00089454
• CID: 87654
• PubChem ID: 723600
• Update Time: 2025-10-31

3,5-Bis(Trifluoromethyl)Acetanilide Chemical and Physical Properties

Names and Identifiers

• N-(3,5-Bis(trifluoromethyl)phenyl)acetamide
• N1-[3,5-DI(TRIFLUOROMETHYL)PHENYL]ACETAMIDE
• 3',5'-BIS(TRIFLUOROMETHYL)ACETANILIDE
• 3,5-DI(TRIFLUOROMETHYL)ACETANILIDE
• 3,5-Bis(trifluoromethyl)acetanilide
• N-[3,5-bis(trifluoromethyl)phenyl]acetamide
• 1-acetamido-3,5-bis(trifluoromethyl)benzene
• 3,5-DiCF3 acetanilide
• acetic acid-(3,5-bis-trifluoromethyl-anilide)
• Essigsaeure-(3,5-bis-trifluormethyl-anilid)
• GNF-Pf-1581
• CBMicro_045192
• DTXSID90352343
• Cl-4459
• CS-0207397
• Acetoxylidide, .alpha.,.alpha.,.alpha.,.alpha.',.alpha.',.alpha.'-hexafluoro-
• CCG-51616
• SR-01000640907-1
• MFCD00089454
• 16143-84-3
• AB00102507-01
• A810261
• Maybridge1_000017
• MixCom1_000017
• BIM-0045353.P001
• SCHEMBL5773763
• FT-0614446
• CHEMBL602999
• Acetamide, N-[3,5-bis(trifluoromethyl)phenyl]-
• AKOS003587357
• DB-043493
• G83695
• 664-946-1
• 3,5-Bis(Trifluoromethyl)Acetanilide

• MDL： MFCD00089454
• Inchi： 1S/C10H7F6NO/c1-5(18)17-8-3-6(9(11,12)13)2-7(4-8)10(14,15)16/h2-4H,1H3,(H,17,18)
• InChI Key： XMKZELXFBZUGEY-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=C(C(F)(F)F)C=1)NC(C)=O)(F)F

Computed Properties

• Exact Mass: 271.04300
• Monoisotopic Mass: 271.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 29.1A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.43
• Melting Point: 160 °C
• Boiling Point: 262.6°Cat760mmHg
• Flash Point: 112.6°C
• Refractive Index: 1.445
• PSA: 29.10000
• LogP: 3.75560
• Solubility: Not determined

3,5-Bis(Trifluoromethyl)Acetanilide Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Safety Term：S26-36/37/39
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT

Additional information on 3,5-Bis(Trifluoromethyl)Acetanilide

3,5-Bis(Trifluoromethyl)Acetanilide (CAS No. 16143-84-3): A Versatile Fluorinated Building Block in Modern Chemistry

The 3,5-Bis(Trifluoromethyl)Acetanilide (CAS No. 16143-84-3) is a highly specialized fluorinated organic compound that has garnered significant attention in pharmaceutical, agrochemical, and materials science research. Its unique molecular structure, featuring two trifluoromethyl groups attached to an acetanilide backbone, imparts exceptional electronic and steric properties, making it a valuable intermediate in synthetic chemistry. This article delves into the compound's properties, applications, and relevance in contemporary scientific trends, addressing common queries such as "3,5-Bis(Trifluoromethyl)Acetanilide uses" and "CAS 16143-84-3 synthesis methods."

One of the most striking features of 3,5-Bis(Trifluoromethyl)Acetanilide is its role as a fluorinated building block. Fluorine atoms are known for their ability to enhance the bioavailability, metabolic stability, and lipophilicity of molecules, which is why this compound is frequently employed in the design of drug candidates and agrochemicals. Researchers often search for "fluorinated anilides in drug discovery" or "trifluoromethyl group benefits," highlighting the growing interest in such derivatives. The compound's CAS number, 16143-84-3, serves as a critical identifier for procurement and regulatory compliance, ensuring precise communication across global supply chains.

In the context of green chemistry and sustainable synthesis, 3,5-Bis(Trifluoromethyl)Acetanilide is often discussed alongside topics like "eco-friendly fluorination techniques" and "catalytic C-F bond formation." Modern synthetic routes aim to minimize hazardous byproducts while maximizing yield, aligning with the industry's shift toward environmentally responsible practices. The compound's stability under various reaction conditions also makes it a preferred choice for high-throughput screening and library synthesis in medicinal chemistry.

Beyond pharmaceuticals, 3,5-Bis(Trifluoromethyl)Acetanilide finds applications in advanced materials, particularly in the development of liquid crystals and organic electronics. Its electron-withdrawing trifluoromethyl groups contribute to tunable electronic properties, a feature highly sought after in "OLED materials research" and "conductive polymers." These applications are frequently explored in academic and industrial settings, as evidenced by the rising number of patents and publications referencing CAS 16143-84-3.

Quality control and analytical characterization of 3,5-Bis(Trifluoromethyl)Acetanilide are critical for ensuring its performance in end-use applications. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify purity and structural integrity. Queries like "how to analyze trifluoromethyl compounds" or "CAS 16143-84-3 specifications" reflect the demand for reliable analytical protocols. Suppliers and manufacturers must adhere to stringent standards to meet the needs of discerning clients in research and production.

Looking ahead, the demand for 3,5-Bis(Trifluoromethyl)Acetanilide is expected to grow, driven by innovations in personalized medicine and smart materials. Its versatility as a chemical intermediate ensures its place in the toolkit of synthetic chemists tackling challenges in catalysis, molecular design, and functional materials. As the scientific community continues to explore the boundaries of fluorochemistry, compounds like 16143-84-3 will remain at the forefront of cutting-edge research.